Cas no 89028-17-1 (Octanoic acid, 5-amino-4-hydroxy-2,7-dimethyl-)

• Product Name: Octanoic acid, 5-amino-4-hydroxy-2,7-dimethyl-
• CAS No: 89028-17-1
• MF: C₁₀H₂₁NO₃
• MW: 203.278643369675
• CID: 615356
• PubChem ID: 21652920
• Update Time: 2025-04-19

Octanoic acid, 5-amino-4-hydroxy-2,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Octanoic acid, 5-amino-4-hydroxy-2,7-dimethyl-
• 5-amino-4-hydroxy-2,7-dimethyloctanoic acid
• DTXSID10616611
• SCHEMBL8270049
• 89028-17-1

• Inchi： 1S/C10H21NO3/c1-6(2)4-8(11)9(12)5-7(3)10(13)14/h6-9,12H,4-5,11H2,1-3H3,(H,13,14)
• InChI Key： PUJHJAZUGUEBOU-UHFFFAOYSA-N
• SMILES： OC(CC(C(=O)O)C)C(CC(C)C)N

Computed Properties

• Exact Mass: 203.15214353g/mol
• Monoisotopic Mass: 203.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 83.6Ų